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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

the six isomers of dichlorotoluene. Dichlorotoluenes are important intermediates in the

synthesis of various agrochemicals and pharmaceuticals. A thorough understanding of their

thermodynamic properties is crucial for process design, optimization, and safety assessment in

drug development and manufacturing. This document summarizes available data on the

physical and thermodynamic properties of these isomers, outlines common experimental

protocols for their determination, and visualizes the relationships between them.

Core Thermodynamic and Physical Properties
The following tables summarize the key physical and thermodynamic properties of the six

dichlorotoluene isomers. It is important to note that a complete, experimentally verified, and

directly comparable set of standard enthalpy of formation, standard entropy, and heat capacity

data for all six isomers is not readily available in publicly accessible literature. The data

presented here is compiled from various sources and should be used with an understanding of

its potential variability.

Table 1: Physical Properties of Dichlorotoluene Isomers
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Isomer
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
20°C)

2,3-

Dichlorotol

uene

32768-54-

0
C₇H₆Cl₂ 161.03 208[1][2] 5[1] 1.266[1]

2,4-

Dichlorotol

uene

95-73-8 C₇H₆Cl₂ 161.03 201[1] -13.1[1] 1.25[1]

2,5-

Dichlorotol

uene

19398-61-

9
C₇H₆Cl₂ 161.03 201[1][3] 4-5[3] 1.254[1][3]

2,6-

Dichlorotol

uene

118-69-4 C₇H₆Cl₂ 161.03
198-201[1]

[4]

2.6-2.8[1]

[4]
1.266[1]

3,4-

Dichlorotol

uene

95-75-0 C₇H₆Cl₂ 161.03 209[1] -14.7[1] 1.25[1]

3,5-

Dichlorotol

uene

25186-47-

4
C₇H₆Cl₂ 161.03 202[1] 25.1[1] (solid)[1]

Table 2: Thermodynamic Properties of Dichlorotoluene Isomers

Note: Comprehensive and directly comparable experimental data for standard enthalpy of

formation, standard entropy, and heat capacity for all isomers are limited. The values that are

available are often from computational estimations or varied experimental sources, making

direct comparison challenging. Researchers should consult the primary literature for specific

conditions and methodologies.
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Isomer
Enthalpy of
Formation (ΔHf°)

Standard Entropy
(S°)

Heat Capacity (Cp)

2,3-Dichlorotoluene
Data not readily

available

Data not readily

available

Data not readily

available

2,4-Dichlorotoluene
Data not readily

available

Data not readily

available

Data not readily

available

2,5-Dichlorotoluene
Data not readily

available

Data not readily

available

Data not readily

available

2,6-Dichlorotoluene
Data not readily

available

Data not readily

available

Data not readily

available

3,4-Dichlorotoluene

Critically evaluated

data available in

NIST/TRC Web

Thermo Tables[5]

Critically evaluated

data available in

NIST/TRC Web

Thermo Tables[5]

Critically evaluated

data for ideal gas

available in NIST/TRC

Web Thermo Tables[5]

3,5-Dichlorotoluene
Data not readily

available

Data not readily

available

Data not readily

available

Experimental Protocols for Thermodynamic
Property Determination
The determination of the thermodynamic properties of dichlorotoluene isomers relies on a suite

of well-established experimental techniques. The following sections provide an overview of the

methodologies for key experiments.

Calorimetry for Enthalpy of Formation and Heat
Capacity
Calorimetry is the primary method for measuring heat changes associated with chemical

reactions and physical transitions, which are fundamental to determining enthalpy of formation

and heat capacity.

1. Bomb Calorimetry (for Enthalpy of Combustion):
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Principle: A known mass of the dichlorotoluene isomer is completely combusted in a high-

pressure oxygen environment within a sealed container called a "bomb." The heat released

by the combustion reaction is absorbed by a surrounding water bath of known mass.

Procedure:

A pellet of the sample is weighed and placed in the bomb.

The bomb is sealed and pressurized with pure oxygen.

The bomb is submerged in a precisely measured quantity of water in an insulated

container (calorimeter).

The initial temperature of the water is recorded.

The sample is ignited electrically.

The temperature of the water is monitored until it reaches a maximum and then begins to

cool.

The heat of combustion is calculated from the temperature change, the heat capacity of

the calorimeter system, and the mass of the sample.

Data Analysis: The standard enthalpy of formation is then calculated from the standard

enthalpy of combustion using Hess's Law, along with the known standard enthalpies of

formation of the combustion products (CO₂, H₂O, and HCl).

2. Differential Scanning Calorimetry (DSC) (for Heat Capacity):

Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference.

Procedure:

A small, weighed amount of the dichlorotoluene isomer is sealed in a sample pan. An

empty pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.
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The instrument heats both pans at a controlled, linear rate.

The difference in heat flow to the sample and reference is measured as a function of

temperature.

Data Analysis: The heat capacity of the sample is determined by comparing the heat flow

with that of a known standard, typically sapphire, under the same conditions.

Ebulliometry for Vapor Pressure and Enthalpy of
Vaporization
Ebulliometry is a technique used to accurately measure the boiling point of a liquid at a given

pressure. This data is essential for determining vapor pressure and enthalpy of vaporization.

Principle: An ebulliometer is an apparatus that heats a liquid to its boiling point and allows for

the precise measurement of the equilibrium temperature between the liquid and vapor

phases at a controlled pressure.

Procedure:

The dichlorotoluene isomer is placed in the boiling flask of the ebulliometer.

The system is connected to a pressure control system (manostat) and a vacuum pump to

set the desired pressure.

The liquid is heated, and the vapor is allowed to condense and return to the boiling flask,

ensuring a continuous equilibrium.

A highly accurate thermometer or thermocouple is placed in a thermowell that is bathed in

the condensing vapor to measure the boiling temperature at the set pressure.

The process is repeated at various pressures to obtain a set of vapor pressure-

temperature data points.

Data Analysis: The enthalpy of vaporization (ΔHvap) can be determined from the vapor

pressure data using the Clausius-Clapeyron equation, which relates the natural logarithm of

the vapor pressure to the inverse of the absolute temperature.
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Isomerization of Dichlorotoluenes
The dichlorotoluene isomers can be interconverted through isomerization reactions, typically

catalyzed by strong acids. Understanding the thermodynamics of these reactions is important

for controlling product distribution in synthesis.

2,3-DCT 2,5-DCT

2,4-DCT

 Isomerization 

 Isomerization 

2,6-DCT
 Isomerization 

3,4-DCT

 Isomerization 

3,5-DCT

 Isomerization 

Click to download full resolution via product page

Caption: Isomerization pathways of dichlorotoluene (DCT) isomers.

Experimental Workflow for Thermodynamic
Property Determination
The following diagram illustrates a typical workflow for the experimental determination of the

key thermodynamic properties of a dichlorotoluene isomer.
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Caption: Workflow for thermodynamic property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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